Cas no 1421941-41-4 (4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one)

• Product Name: 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one
• CAS No: 1421941-41-4
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 6793197
• PubChem ID: 89401466
• Update Time: 2025-10-25

4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0049613
• 4-methoxy-4-(trifluoromethyl)cyclohexan-1-one
• 4-Methoxy-4-(trifluoromethyl)cyclohexanone
• SCHEMBL14675773
• AT41889
• 1421941-41-4
• 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one

• Inchi： 1S/C8H11F3O2/c1-13-7(8(9,10)11)4-2-6(12)3-5-7/h2-5H2,1H3
• InChI Key： ACLOKXVDZLQQCQ-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(CC1)=O)OC)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one

Recent Advances in the Study of 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one (CAS: 1421941-41-4)

The compound 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one (CAS: 1421941-41-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl group and methoxy substituent confer distinct electronic and steric properties, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable advancements involves the use of 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one in the synthesis of selective kinase inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in tumor growth and metastasis. The researchers utilized a combination of computational modeling and high-throughput screening to optimize the compound's structure, resulting in improved binding affinity and selectivity.

In addition to its role in kinase inhibition, 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one has shown promise in the development of anti-inflammatory agents. A 2023 study in Bioorganic & Medicinal Chemistry reported that this compound could modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. The study further elucidated the compound's mechanism of action, revealing its ability to disrupt pro-inflammatory signaling pathways while minimizing off-target effects.

Another area of interest is the compound's potential application in central nervous system (CNS) drug discovery. Researchers have explored its use as a scaffold for designing novel neuroprotective agents. Preliminary in vitro and in vivo studies have demonstrated that derivatives of 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These findings suggest that this compound could serve as a promising starting point for the development of next-generation CNS therapeutics.

Despite these promising developments, challenges remain in the optimization of 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one-based compounds. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activity make it a valuable tool for medicinal chemists and drug developers.

In conclusion, 4-Methoxy-4-(trifluoromethyl)cyclohexan-1-one (CAS: 1421941-41-4) represents a significant area of research in chemical biology and pharmaceutical science. Its unique structural features and diverse biological activities position it as a key player in the discovery of novel therapeutic agents. Continued exploration of this compound and its derivatives is expected to yield further insights into its potential applications and contribute to the advancement of drug discovery efforts.